Cas no 927625-75-0 (1,7-dimethyl-3-(2-methylpropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-3-(2-methylpropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 927625-75-0
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 5799183
• PubChem ID: 16616203
• Update Time: 2025-07-09

1,7-dimethyl-3-(2-methylpropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-3-(2-methylpropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 927625-75-0
• F3234-0341
• UPCMLD0ENAT5820682:001
• 4,7-dimethyl-2-(2-methylpropyl)-6-(1-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• AKOS016337491
• 3-isobutyl-1,7-dimethyl-8-(1-phenylethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• Z237731802
• AKOS001379331

• Inchi： 1S/C21H25N5O2/c1-13(2)11-25-19(27)17-18(23(5)21(25)28)22-20-24(17)12-14(3)26(20)15(4)16-9-7-6-8-10-16/h6-10,12-13,15H,11H2,1-5H3
• InChI Key： IMNDSDYIXJBWSZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N2C=C(C)N3C(C)C2C=CC=CC=2)N(C)C(N1CC(C)C)=O

Computed Properties

• Exact Mass: 379.20082506g/mol
• Monoisotopic Mass: 379.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 1,7-dimethyl-3-(2-methylpropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 1,7-dimethyl-3-(2-methylpropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 927625-75-0)

The compound 1,7-dimethyl-3-(2-methylpropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 927625-75-0) is a structurally complex molecule belonging to the imidazo[1,2-g]purine family. This class of compounds has garnered significant attention in recent years due to their potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents. The unique purine backbone, combined with the imidazole ring, provides a versatile scaffold for drug discovery, making it a subject of interest for researchers exploring enzyme inhibition, receptor modulation, and signal transduction pathways.

One of the most intriguing aspects of 1,7-dimethyl-3-(2-methylpropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is its potential role in targeting adenosine receptors. Adenosine receptors are a critical component of the central nervous system and are implicated in various physiological processes, including sleep regulation, neuroprotection, and inflammation. Recent studies have highlighted the growing demand for selective adenosine receptor modulators, and this compound's structural features position it as a promising candidate for further investigation. Researchers are particularly interested in its potential to address neurodegenerative diseases such as Parkinson's and Alzheimer's, which remain a global health challenge.

In addition to its neurological applications, 1,7-dimethyl-3-(2-methylpropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also been explored for its anti-inflammatory properties. The phenylethyl moiety in its structure is known to interact with key inflammatory mediators, suggesting potential utility in conditions like rheumatoid arthritis and chronic inflammation. This aligns with the current trend in drug development, where multi-target therapies are gaining traction as a means to address complex diseases with fewer side effects.

The synthesis and characterization of CAS No. 927625-75-0 involve advanced organic chemistry techniques, including NMR spectroscopy and mass spectrometry, to ensure purity and structural integrity. Given the increasing demand for high-purity compounds in preclinical research, this molecule has become a valuable reference standard for laboratories focusing on medicinal chemistry and drug design. Its availability in research-grade quantities has facilitated numerous studies aimed at elucidating its pharmacokinetic and pharmacodynamic profiles.

From a commercial perspective, the demand for 1,7-dimethyl-3-(2-methylpropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is driven by its potential as a lead compound in drug discovery. Pharmaceutical companies and academic institutions are actively seeking novel small-molecule inhibitors and modulators to expand their pipelines. This compound's unique structure and biological activity make it a compelling candidate for licensing and collaboration opportunities, particularly in the biotech and pharma sectors.

In conclusion, 1,7-dimethyl-3-(2-methylpropyl)-8-(1-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 927625-75-0) represents a fascinating area of research with broad implications for drug development and therapeutic innovation. Its potential applications in neurology, inflammation, and beyond underscore the importance of continued exploration into its mechanisms of action and clinical potential. As the scientific community delves deeper into its properties, this compound may well emerge as a cornerstone in the next generation of targeted therapies.